Cas no 61563-45-9 (1-(7,8-Dichloro-3,4-dihydroisoquinolin-2(1H)-yl)ethan-1-one)

• Product Name: 1-(7,8-Dichloro-3,4-dihydroisoquinolin-2(1H)-yl)ethan-1-one
• CAS No: 61563-45-9
• MF: C₁₁H₁₁Cl₂NO
• MW: 244.117141008377
• CID: 474728
• PubChem ID: 12595100
• Update Time: 2025-04-19

1-(7,8-Dichloro-3,4-dihydroisoquinolin-2(1H)-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(7,8-Dichloro-3,4-dihydroisoquinolin-2(1H)-yl)ethan-1-one
• 1-(7,8-dichloro-3,4-dihydro-1H-isoquinolin-2-yl)ethanone
• DTXSID40503782
• Z1861995405
• 1-(7,8-dichloro-1,2,3,4-tetrahydroisoquinolin-2-yl)ethan-1-one
• 61563-45-9
• PSQATYDOUXPBMP-UHFFFAOYSA-N
• N-acetyl-7,8-dichloro-1,2,3,4-tetrahydroisoquinoline
• 2-acetyl-7,8-dichloro-1,2,3,4-tetrahydroisoquinoline
• SCHEMBL11190519

• Inchi： 1S/C11H11Cl2NO/c1-7(15)14-5-4-8-2-3-10(12)11(13)9(8)6-14/h2-3H,4-6H2,1H3
• InChI Key： PSQATYDOUXPBMP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1CN(C(C)=O)CC2)Cl

Computed Properties

• Exact Mass: 243.02193
• Monoisotopic Mass: 243.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines